Cas no 1804777-02-3 (4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804777-02-3
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4835379
• Update Time: 2025-05-24

4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-6(16-7(9,10)11)4(12)2-5(13-3)17(8,14)15/h2H,1H3
• InChI Key： KBCMPWVFBBMQOX-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C)C=1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Research Brief on 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS: 1804777-02-3)

The compound 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS: 1804777-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of biologically active molecules, particularly in the construction of sulfonamide-based pharmacophores. Recent studies have highlighted its utility in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the key advantages of this compound lies in its unique structural features. The presence of the iodo and trifluoromethoxy groups at the 4- and 3-positions, respectively, enhances its reactivity and provides opportunities for further functionalization. The sulfonyl chloride moiety, in particular, is a highly reactive group that facilitates the formation of sulfonamides, sulfonate esters, and other derivatives through nucleophilic substitution reactions. This makes 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride a valuable building block in medicinal chemistry.

Recent research has explored the use of this compound in the synthesis of novel kinase inhibitors. Kinases are a prominent target in drug discovery due to their role in cell signaling pathways. A study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this sulfonyl chloride into a series of pyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR). The resulting compounds exhibited potent inhibitory activity and selectivity, underscoring the potential of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride in the development of next-generation kinase inhibitors.

In addition to its applications in kinase inhibitor design, this compound has also been investigated for its role in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride as a key intermediate in the preparation of sulfonamide derivatives with activity against multidrug-resistant bacterial strains. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting antimicrobial agents, including improved solubility and bioavailability.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. The trifluoromethoxy group is known to confer favorable blood-brain barrier permeability, making it an attractive feature for CNS-targeted therapeutics. Researchers have utilized 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride to synthesize novel analogs of GABA receptor modulators, with promising results in preclinical models of epilepsy and anxiety disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride. The compound's reactivity necessitates careful control of reaction conditions to avoid side reactions and ensure high yields. Recent advancements in flow chemistry and automated synthesis platforms have addressed some of these challenges, enabling more efficient and scalable production of this valuable intermediate.

In conclusion, 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS: 1804777-02-3) represents a versatile and highly functionalized building block in medicinal chemistry. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and CNS disorders. Ongoing research continues to explore its potential, with a focus on optimizing synthetic routes and expanding its utility in drug discovery. As the field advances, this compound is expected to play an increasingly important role in the development of innovative therapeutics.